4-Cyclopropoxy-2-isopropylbenzaldehyde

• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 4-cyclopropyloxy-2-propan-2-ylbenzaldehyde
• InChI: InChI=1S/C13H16O2/c1-9(2)13-7-12(15-11-5-6-11)4-3-10(13)8-14/h3-4,7-9,11H,5-6H2,1-2H3
• InChI Key: YPMIPKVNAIHXLC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)OC2CC2)C=O

Description

4-Cyclopropoxy-2-isopropylbenzaldehyde (CAS: N/A; molecular formula: C₁₄H₁₆O₂) is a substituted benzaldehyde derivative featuring a cyclopropoxy group at the para position and an isopropyl group at the ortho position relative to the aldehyde functional group. Its IUPAC name, 4-(cyclopropylmethoxy)-3-(propan-2-yl)benzaldehyde, clarifies the substituent positions based on systematic numbering (aldehyde at position 1) . The compound’s SMILES notation (O=CC1=CC=C(OCC2CC2)C(C(C)C)=C1) and InChIKey (XLYWMXUJXZBTRB-UHFFFAOYSA-N) confirm its structural uniqueness, characterized by steric bulk from the isopropyl group and the strained cyclopropane ring, which may influence reactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-2-isopropylbenzaldehyde can be achieved through several methods. One common approach involves the formylation of a precursor compound, such as 4-cyclopropoxy-2-isopropylbenzene, using reagents like Vilsmeier-Haack or Gattermann-Koch formylation . The reaction typically requires anhydrous conditions and a strong acid catalyst.

Industrial Production Methods: Industrial production of 4-Cyclopropoxy-2-isopropylbenzaldehyde may involve multi-step processes, including chloromethylation, hydrolysis, and oxidation . These steps ensure high yield and purity, making the compound suitable for large-scale applications.

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxy-2-isopropylbenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The cyclopropoxy and isopropyl groups can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Electrophiles such as halogens or nitro groups in the presence of a Lewis acid catalyst.

Major Products Formed:

Oxidation: 4-Cyclopropoxy-2-isopropylbenzoic acid.

Reduction: 4-Cyclopropoxy-2-isopropylbenzyl alcohol.

Substitution: Various substituted derivatives depending on the electrophile used.

Scientific Research Applications

4-Cyclopropoxy-2-isopropylbenzaldehyde has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, such as enzyme inhibition and anti-inflammatory properties.

Industry: Utilized in the production of fragrances, polymers, and pesticides.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2-isopropylbenzaldehyde involves its interaction with specific molecular targets and pathways:

Enzyme Inhibition: The compound can inhibit enzymes like cyclooxygenase and lipoxygenase, affecting inflammatory pathways.

Antimicrobial Activity: It disrupts microbial cell membranes, leading to cell death.

Antioxidant Activity: It scavenges free radicals, reducing oxidative stress in biological systems.

Comparison with Similar Compounds

Comparison with Structurally Similar Benzaldehyde Derivatives

The following table compares 4-Cyclopropoxy-2-isopropylbenzaldehyde with key analogs, emphasizing substituent effects, reactivity, and applications:

Compound	Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Findings
4-Cyclopropoxy-2-isopropylbenzaldehyde	Cyclopropoxy (C₃H₅O), Isopropyl (C₃H₇)	216.28	High lipophilicity due to alkyl/cyclopropyl groups; potential steric hindrance.	Likely intermediate in specialty chemicals; limited toxicity data .
4-Hydroxybenzaldehyde	Hydroxyl (-OH)	122.12	Polar, hydrogen-bonding capacity; moderate solubility in water.	Used in traditional medicine (anti-inflammatory, antimicrobial) ; synthetic precursor .
4-(Bromomethyl)benzaldehyde	Bromomethyl (-CH₂Br)	199.05	Electrophilic bromine atom; high reactivity in substitution reactions.	Cross-coupling reactions; hazardous due to unstudied toxicology .
4-Methoxybenzaldehyde	Methoxy (-OCH₃)	136.15	Electron-donating group enhances aldehyde stability; low volatility.	Flavoring agent; precursor to pharmaceuticals (e.g., vanillin derivatives).

Key Findings:

However, its steric bulk may hinder nucleophilic attacks at the aldehyde group . In contrast, 4-(Bromomethyl)benzaldehyde’s bromine substituent facilitates nucleophilic substitutions (e.g., Suzuki-Miyaura couplings), but its toxicity risks require stringent safety protocols .

Physicochemical Properties :

• Lipophilicity follows the order: 4-Cyclopropoxy-2-isopropylbenzaldehyde > 4-methoxybenzaldehyde > 4-hydroxybenzaldehyde , impacting solubility and membrane permeability in biological systems .

Biological and Industrial Relevance: 4-Hydroxybenzaldehyde’s hydroxyl group enables antioxidant and antimicrobial activities, as demonstrated in J. Ethnopharmacol. studies . The isopropyl group in 4-Cyclopropoxy-2-isopropylbenzaldehyde may enhance metabolic stability compared to smaller alkyl analogs, though empirical data are lacking .